4-[(4-ethylphenyl)carbonothioyl]morpholine

• IUPAC Name: (4-ethylphenyl)-morpholin-4-ylmethanethione
• InChI: InChI=1S/C13H17NOS/c1-2-11-3-5-12(6-4-11)13(16)14-7-9-15-10-8-14/h3-6H,2,7-10H2,1H3
• InChI Key: NAUCXZOFRHELBZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=S)N2CCOCC2
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

4-[(4-ethylphenyl)carbonothioyl]morpholine, also known as EPTC, is a herbicide that is widely used in agriculture to control weeds. It belongs to the thiocarbamate family of herbicides and is known for its selective action on grassy weeds. EPTC has been in use since the 1950s and is still widely used today due to its effectiveness and low cost.

Mechanism of Action

4-[(4-ethylphenyl)carbonothioyl]morpholine works by inhibiting the growth of weeds by interfering with the synthesis of lipids and proteins. It is selective in its action, targeting grassy weeds while leaving broadleaf plants unharmed. 4-[(4-ethylphenyl)carbonothioyl]morpholine is absorbed by the roots of the weeds and moves up to the leaves, where it inhibits the growth of the plant.
Biochemical and Physiological Effects
4-[(4-ethylphenyl)carbonothioyl]morpholine has been shown to have a minimal impact on non-target organisms, including humans and animals. However, it can have a negative impact on soil microorganisms, which play an important role in maintaining soil health. 4-[(4-ethylphenyl)carbonothioyl]morpholine can also leach into groundwater, potentially contaminating water sources.

Advantages and Limitations for Lab Experiments

4-[(4-ethylphenyl)carbonothioyl]morpholine is a widely used herbicide in agriculture, making it readily available for laboratory experiments. Its selective action on grassy weeds makes it a valuable tool for studying weed control in crops. However, its potential impact on soil microorganisms and groundwater must be taken into consideration when conducting experiments.

Future Directions

1. Development of new herbicides with improved selectivity and reduced environmental impact.
2. Investigation of the impact of 4-[(4-ethylphenyl)carbonothioyl]morpholine on soil microorganisms and its potential to affect soil health.
3. Study of the potential for 4-[(4-ethylphenyl)carbonothioyl]morpholine to leach into groundwater and contaminate water sources.
4. Investigation of the impact of 4-[(4-ethylphenyl)carbonothioyl]morpholine on non-target organisms, including insects and birds.
5. Development of new methods for weed control that reduce reliance on herbicides like 4-[(4-ethylphenyl)carbonothioyl]morpholine.

Synthesis Methods

4-[(4-ethylphenyl)carbonothioyl]morpholine is synthesized by reacting 4-ethylphenyl isothiocyanate with morpholine in the presence of a catalyst. The reaction produces 4-[(4-ethylphenyl)carbonothioyl]morpholine as the main product along with some byproducts. The synthesis of 4-[(4-ethylphenyl)carbonothioyl]morpholine is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-[(4-ethylphenyl)carbonothioyl]morpholine has been extensively studied for its herbicidal properties and its impact on the environment. Research has shown that 4-[(4-ethylphenyl)carbonothioyl]morpholine is effective in controlling grassy weeds in a variety of crops, including corn, soybeans, and wheat. 4-[(4-ethylphenyl)carbonothioyl]morpholine has also been studied for its impact on soil microorganisms and its potential to leach into groundwater.